argiotoxin 673
argiotoxin 673
Brand Name:
Vulcanchem
CAS No.:
111924-44-8
VCID:
VC0046835
InChI:
InChI=1S/C30H54N10O6/c1-39(16-6-12-35-28(45)23(31)8-5-11-37-30(33)34)14-3-4-15-40(2)17-7-13-36-29(46)24(20-26(32)43)38-27(44)18-21-9-10-22(41)19-25(21)42/h9-10,19,23-24,41-42H,3-8,11-18,20,31H2,1-2H3,(H2,32,43)(H,35,45)(H,36,46)(H,38,44)(H4,33,34,37)/t23-,24-/m0/s1
SMILES:
CN(CCCCN(C)CCCNC(=O)C(CC(=O)N)NC(=O)CC1=C(C=C(C=C1)O)O)CCCNC(=O)C(CCCN=C(N)N)N
Molecular Formula:
C30H54N10O6
Molecular Weight:
650.8 g/mol
argiotoxin 673
CAS No.: 111924-44-8
Main Products
VCID: VC0046835
Molecular Formula: C30H54N10O6
Molecular Weight: 650.8 g/mol
| CAS No. | 111924-44-8 |
|---|---|
| Product Name | argiotoxin 673 |
| Molecular Formula | C30H54N10O6 |
| Molecular Weight | 650.8 g/mol |
| IUPAC Name | (2S)-N-[3-[4-[3-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]propyl-methylamino]butyl-methylamino]propyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide |
| Standard InChI | InChI=1S/C30H54N10O6/c1-39(16-6-12-35-28(45)23(31)8-5-11-37-30(33)34)14-3-4-15-40(2)17-7-13-36-29(46)24(20-26(32)43)38-27(44)18-21-9-10-22(41)19-25(21)42/h9-10,19,23-24,41-42H,3-8,11-18,20,31H2,1-2H3,(H2,32,43)(H,35,45)(H,36,46)(H,38,44)(H4,33,34,37)/t23-,24-/m0/s1 |
| Standard InChIKey | VKZLKNJDFHRROD-ZEQRLZLVSA-N |
| Isomeric SMILES | CN(CCCCN(C)CCCNC(=O)[C@H](CC(=O)N)NC(=O)CC1=C(C=C(C=C1)O)O)CCCNC(=O)[C@H](CCCN=C(N)N)N |
| SMILES | CN(CCCCN(C)CCCNC(=O)C(CC(=O)N)NC(=O)CC1=C(C=C(C=C1)O)O)CCCNC(=O)C(CCCN=C(N)N)N |
| Canonical SMILES | CN(CCCCN(C)CCCNC(=O)C(CC(=O)N)NC(=O)CC1=C(C=C(C=C1)O)O)CCCNC(=O)C(CCCN=C(N)N)N |
| Synonyms | argiotoxin 673 |
| PubChem Compound | 163873 |
| Last Modified | Nov 11 2021 |
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